Cas no 2680826-70-2 (1-[(3-{[(prop-2-en-1-yloxy)carbonyl]amino}cyclobutyl)methyl]-1H-1,2,3-triazole-4-carboxylic acid)

• Product Name: 1-[(3-{[(prop-2-en-1-yloxy)carbonyl]amino}cyclobutyl)methyl]-1H-1,2,3-triazole-4-carboxylic acid
• CAS No: 2680826-70-2
• MF: C₁₂H₁₆N₄O₄
• MW: 280.279842376709
• CID: 5922619
• PubChem ID: 165912150
• Update Time: 2025-10-31

1-[(3-{[(prop-2-en-1-yloxy)carbonyl]amino}cyclobutyl)methyl]-1H-1,2,3-triazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-[(3-{[(prop-2-en-1-yloxy)carbonyl]amino}cyclobutyl)methyl]-1H-1,2,3-triazole-4-carboxylic acid
• 1-{[(1r,3r)-3-{[(prop-2-en-1-yloxy)carbonyl]amino}cyclobutyl]methyl}-1H-1,2,3-triazole-4-carboxylic acid
• EN300-28285916
• EN300-28285919
• 2680846-11-9
• 2680826-70-2

• Inchi： 1S/C12H16N4O4/c1-2-3-20-12(19)13-9-4-8(5-9)6-16-7-10(11(17)18)14-15-16/h2,7-9H,1,3-6H2,(H,13,19)(H,17,18)
• InChI Key： LGNXKTDHEMSWNU-UHFFFAOYSA-N
• SMILES： O(CC=C)C(NC1CC(CN2C=C(C(=O)O)N=N2)C1)=O

Computed Properties

• Exact Mass: 280.11715500g/mol
• Monoisotopic Mass: 280.11715500g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 384
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 106Ų

Additional information on 1-[(3-{[(prop-2-en-1-yloxy)carbonyl]amino}cyclobutyl)methyl]-1H-1,2,3-triazole-4-carboxylic acid

Compound CAS No 2680826-70-2: 1-[(3-{[(prop-2-en-1-yloxy)carbonyl]amino}cyclobutyl)methyl]-1H-1,2,3-triazole-4-carboxylic Acid

The compound with CAS No 2680826-70-2, named 1-[(3-{[(prop-2-en-1-yloxy)carbonyl]amino}cyclobutyl)methyl]-1H-1,2,3-triazole-4-carboxylic acid, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of heterocyclic compounds, specifically featuring a triazole ring system and a cyclobutane moiety. The presence of the triazole group suggests potential applications in pharmaceuticals, agrochemicals, and advanced materials due to its versatile reactivity and stability.

Recent studies have highlighted the importance of triazole-containing compounds in drug discovery. The cyclobutane ring in this molecule adds unique mechanical and electronic properties, making it an attractive candidate for exploring new drug delivery systems. The propargyl ester group further enhances the molecule's reactivity, enabling it to participate in various click chemistry reactions. These features collectively make the compound a promising building block for constructing complex molecular architectures.

The synthesis of CAS No 2680826-70-2 involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have successfully employed click chemistry strategies to assemble this molecule efficiently. The use of copper catalysts has been particularly effective in forming the triazole ring under mild conditions. This approach not only improves yield but also ensures high purity, which is critical for downstream applications.

One of the most exciting developments involving this compound is its application in bioconjugation. The triazole ring's ability to undergo selective conjugation with biomolecules has opened new avenues in biotechnology. For instance, recent research demonstrates that this compound can serve as a linker for attaching small molecules to proteins or nucleic acids without compromising their biological activity. This property is particularly valuable in the development of targeted therapies and diagnostic agents.

In addition to its biological applications, CAS No 2680826-70-2 has shown promise in materials science. Its rigid structure and ability to form stable networks make it an ideal candidate for designing novel polymers and supramolecular assemblies. Scientists have explored its use in creating stimuli-responsive materials that can adapt to environmental changes such as temperature or pH levels. These materials hold potential for applications in sensors, drug delivery systems, and adaptive optics.

The cyclobutane moiety in this compound also contributes to its mechanical properties. Studies using molecular dynamics simulations reveal that the strained cyclobutane ring enhances the molecule's resilience under mechanical stress. This characteristic makes it a candidate for developing nanomaterials with exceptional durability and flexibility. Researchers are currently investigating its integration into carbon-based nanomaterials to enhance their mechanical integrity without sacrificing electrical conductivity.

Another area where this compound is making waves is in green chemistry. Its synthesis pathway minimizes waste generation by utilizing atom-efficient reactions such as azide–alkyne cycloaddition (CuAAC). This aligns with global efforts to develop sustainable chemical processes that reduce environmental impact while maintaining high productivity.

Looking ahead, the versatility of CAS No 2680826-70-2 suggests that its applications will continue to expand into uncharted territories. Ongoing research focuses on optimizing its properties for specific use cases while exploring new synthetic routes that enhance scalability and cost-effectiveness. As interdisciplinary collaboration intensifies, this compound is poised to play a pivotal role in advancing both scientific understanding and technological innovation.